Cas no 125537-92-0 (2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one)

• Product Name: 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one
• CAS No: 125537-92-0
• MF: C₁₇H₁₄O₈
• MW: 346.288265705109
• CID: 836902
• PubChem ID: 10337658
• Update Time: 2025-11-05

2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one
• 3',5,5',7-Tetrahydroxy-4',6-dime
• 3',5,5',7-Tetrahydroxy-4',6-dimethoxyflavone
• 3-5-5-7-Tetrahydroxy-4-6-dimethoxyflavone
• W1627
• [ "" ]
• 125537-92-0
• 2-(3,5-DIHYDROXY-4-METHOXYPHENYL)-5,7-DIHYDROXY-6-METHOXYCHROMEN-4-ONE
• 2-(3,5-dihydroxy-4-methoxy-phenyl)-5,7-dihydroxy-6-methoxy-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-
• 5,7-Dihydroxy-6-methoxy-2-(3,5-dihydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• AKOS015999048
• DTXSID50438379
• FS-10271
• DTXCID00389201

• MDL： MFCD19441031
• Inchi： 1S/C17H14O8/c1-23-16-9(19)3-7(4-10(16)20)12-5-8(18)14-13(25-12)6-11(21)17(24-2)15(14)22/h3-6,19-22H,1-2H3
• InChI Key： KPONYCCDEVQZMR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=C(C(=CC1=2)O)OC)O)=O)C1C=C(C(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 346.06900
• Monoisotopic Mass: 346.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 129.59000
• LogP: 2.29960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one

Market Research and Analysis Report on 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one (125537-92-0)

The compound 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one, identified by the CAS number 125537-92-0, has garnered significant attention in the chemical and biomedical research communities. This molecule is a derivative of chromones, which are known for their diverse biological activities and potential applications in drug development.

Recent studies have highlighted the compound's promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Its unique structural features, including multiple hydroxyl and methoxy groups, contribute to its bioactivity and stability in biological systems.

Market demand for this compound is driven by its use in preclinical research and as a lead molecule in drug discovery programs. Key players in the chemical and pharmaceutical industries are actively exploring its potential for commercialization. Global suppliers are increasingly focusing on optimizing synthesis routes to meet the growing demand while ensuring cost-effectiveness and scalability.

The competitive landscape is characterized by a mix of established chemical manufacturers and emerging biotech firms. These entities are investing heavily in R&D to enhance the compound's bioavailability and efficacy. Additionally, regulatory frameworks are being navigated to facilitate its transition from laboratory research to clinical trials.

In conclusion, 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-6-methoxy-4H-chromen-4-one (125537-92-0) represents a compelling opportunity in the biomedical sector. Its scientific merits and market potential underscore the need for continued research and development to unlock its full therapeutic value.